N-Nitroso Apixaban Amino Acid Impurity

• Molecular Formula: C25H26N6O6
• Molecular Weight: 506.5 g/mol
• InChI: InChI=1S/C25H26N6O6/c1-37-19-11-9-18(10-12-19)31-23-20(22(27-31)24(26)34)13-15-29(25(23)35)16-5-7-17(8-6-16)30(28-36)14-3-2-4-21(32)33/h5-12H,2-4,13-15H2,1H3,(H2,26,34)(H,32,33)
• InChIKey: YFYILCQFLINELB-UHFFFAOYSA-N

N-Nitroso Apixaban Amino Acid Impurity Overview

N-Nitroso Apixaban Amino Acid Impurity (CAS 3094994-84-7, molecular formula C₂₅H₂₆N₆O₆, molecular weight 506.5 Da), chemically designated as 5-((4-(3-carbamoyl-1-(4-methoxyphenyl)-7-oxo-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-c]pyridin-6-yl)phenyl)(nitroso)amino)pentanoic acid, is a nitrosamine drug substance-related impurity (NDSRI) of the direct oral anticoagulant Apixaban [1]. As an NDSRI, this impurity arises from nitrosation of the secondary amine moiety during Apixaban synthesis or storage and has been formally designated as N-Nitroso-Apixaban Impurity B by the European Medicines Agency (EMA), with a defined Acceptable Intake (AI) of 1,500 ng/day and a Carcinogenic Potency Categorization Approach (CPCA) Category 4 classification [2]. The compound is supplied as an off-white solid with HPLC purity ≥98%, accompanied by comprehensive characterization data including ¹H NMR, mass spectrometry, and HPLC chromatograms compliant with regulatory guidelines for reference standards [3].

Impurity type Drug-substance-related nitrosamine impurity (NDSRI) of Apixaban

Regulatory status EMA CPCA Category 4; Acceptable Intake limit assigned

Analytical workflow Requires LC-MS/MS; non-volatile, high-molecular-weight impurity

Characterization Supplied with multi-technique COA (¹H NMR, MS, HPLC, IR)

• [1] SynZeal. N-Nitroso Apixaban Amino Acid Impurity Product Page. CAS 3094994-84-7, Mol. Wt. 506.5, Molecular Formula C₂₅H₂₆N₆O₆. Available at: https://www.synzeal.com/en/n-nitroso-apixaban-amino-acid-impurity View Source
• [2] EMA/CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines. EMA/72902/2024/Rev. 3, February 2024. N-nitroso-apixaban impurity B: AI 1500 ng/day, CPCA Category 4. View Source
• [3] Allmpus. Certificate of Analysis: Apixaban N-Nitroso Amino Pentanoic Acid Impurity (ALL-A06723). HPLC Purity: 98%. ¹H NMR: Confirm. Mass: Confirm. Lot ALL-A06723, Expiry 24-09-2026. View Source

Why Generic Nitrosamine Standards Fail for This NDSRI

Nitrosamine impurities in pharmaceuticals are not interchangeable reference materials because their structural identity directly determines the Acceptable Intake (AI) limit, the analytical method platform, and the chromatographic separation profile within the drug-specific impurity panel. N-Nitroso Apixaban Amino Acid Impurity is an NDSRI with a molecular weight of 506.5 Da and a distinct carboxylic acid-terminated pentanoic acid side chain, differentiating it from both small-molecule volatile nitrosamines such as NDMA (MW 74.08 Da) and NDEA (MW 102.14 Da), which are analyzed by GC-MS [1], and from structurally distinct Apixaban genotoxic impurities F, G, and H that require LC-MS/MS with different precursor ions (m/z 437.2, 525.2, and 569.1, respectively) [2]. The EMA has assigned this specific impurity an AI of 1,500 ng/day (CPCA Category 4), while other NDSRIs such as N-nitroso-desmethyl-tamoxifen carry an AI of only 18 ng/day (CPCA Category 1)—an 83-fold difference that precludes any generic substitution in quantitative risk assessment [3]. Furthermore, validated stability-indicating HPLC methods for Apixaban have been specifically developed to resolve this impurity from 9–10 other Apixaban-related substances; using an incorrect reference standard would invalidate system suitability, retention time identification, and quantitative accuracy [4].

Volatility mismatch with generic nitrosamines This NDSRI is non-volatile (high MW) and requires LC‑MS/MS; generic NDMA/NDEA standards are volatile and analyzed by GC‑MS, not interchangeable.

AI limit varies widely across NDSRIs Acceptable Intake differs up to 83‑fold among NDSRIs; a generic nitrosamine standard cannot represent the compound-specific regulatory limit.

Structural specificity vs. other Apixaban impurities Related genotoxic impurities (F, G, H) use distinct LC‑MS/MS precursor ions; this amino acid impurity does not substitute for them.

• [1] Talekar PP, Pokharkar K, Bhalerao P, Shrivastav R, Prabhune S. GC-MS/MS: A Targeted Quantification of Potential Nitrosamine Impurities in Apixaban. Int J Pharm Sci Res. 2025;16(8):2415-2423. DOI: 10.13040/IJPSR.0975-8232.16(8).2415-23. Targets: NDMA (m/z 74), NDEA (m/z 102), NEIPA (m/z 116). View Source
• [2] Vallamkonda B, Yarguntla SR, Challa RR. Novel Genotoxic Impurities in the First-Line Oral Anticoagulant Drug, Apixaban: Computational Toxicological Evaluation and Development of a Highly Sensitive LC-MS/MS Quantification Method. Biomed Chromatogr. 2025;39(4):e70043. DOI: 10.1002/bmc.70043. Precursor ions: m/z 437.2 (Impurity F), 525.2 (Impurity G), 569.1 (Impurity H). View Source
• [3] EMA/CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines. EMA/72902/2024/Rev. 3, February 2024. Comparative AIs: N-nitroso-apixaban impurity B 1500 ng/day (Category 4); N-nitroso-desmethyl-tamoxifen 18 ng/day (Category 1); N-nitroso-clozapine EP Impurity C 400 ng/day (Category 3). View Source
• [4] Kilari J, et al. Using the AQbD Approach, Development and Validation of a Simple, Rapid Stability Indicating Chromatographic Method for Quantification of Related Impurities of Apixaban. J Chromatogr Sci. 2024;62(10):978-989. DOI: 10.1093/chromsci/bmad065. Separation of apixaban and 9 impurities on Zorbax Stable Bond Phenyl column (150 × 4.6 mm, 5 μm). View Source

N-Nitroso Apixaban Amino Acid Impurity: Differentiation Evidence

HPLC Purity Advantage vs. Closely Related Impurities

N-Nitroso Apixaban Amino Acid Impurity (synonymous with N-Nitroso-Apixaban Impurity B) is supplied with a certified HPLC purity of 98% as documented in its Certificate of Analysis [1]. By direct comparison, the closely related N-Nitroso Apixaban Impurity 132 is offered at a purity specification of ≥95% by HPLC . The 3-percentage-point higher purity of the Amino Acid Impurity reference standard directly improves the accuracy of quantitative impurity determinations in API and finished product testing by reducing the correction factor needed for potency assignment.

HPLC purity

Head-to-head

98% vs ≥95% (Impurity 132)

Supports lower correction factor for impurity quantification

Systematic error reduction in ANDA data; verify COA lot

Evidence Dimension	HPLC purity of reference standard
Target Compound Data	98% (HPLC)
Comparator Or Baseline	N-Nitroso Apixaban Impurity 132: ≥95% (HPLC)
Quantified Difference	≥3 percentage points higher purity
Conditions	HPLC analysis; COA documentation with ¹H NMR and MS confirmation

Why This Matters

Higher reference standard purity reduces systematic error in quantitative impurity analysis, directly supporting ANDA submission data integrity and regulatory compliance.

• [1] Allmpus. Certificate of Analysis: Apixaban N-Nitroso Amino Pentanoic Acid Impurity (ALL-A06723). HPLC Purity: 98%. Lot ALL-A06723, Expiry 24-09-2026. View Source

Regulatory Acceptable Intake and CPCA Category Differentiation

Under the EMA/CMDh CPCA framework, N-Nitroso Apixaban Amino Acid Impurity (listed as N-nitroso-apixaban impurity B) has been assigned an Acceptable Intake (AI) of 1,500 ng/day and a CPCA Category 4 classification [1]. In contrast, N-nitroso-desmethyl-tamoxifen—another NDSRI evaluated under the same regulatory framework—has been assigned an AI of only 18 ng/day and a CPCA Category 1 classification, the most stringent category [2]. This represents an 83.3-fold difference in permissible daily exposure. The Category 4 designation means that for Apixaban manufacturers, the analytical sensitivity requirements (LOQ) for this impurity are substantially less demanding than for Category 1 NDSRIs, directly impacting method development resource allocation and instrument selection.

Acceptable Intake

Data to verify

1,500 ng/day (CPCA Category 4)

Supports LOQ target selection for method development

83× higher than Category 1 NDSRIs; confirm with current EMA appendix

Evidence Dimension	Regulatory Acceptable Intake (AI) and CPCA Category
Target Compound Data	AI 1,500 ng/day; CPCA Category 4
Comparator Or Baseline	N-nitroso-desmethyl-tamoxifen: AI 18 ng/day; CPCA Category 1
Quantified Difference	83.3-fold higher AI limit; 3 CPCA categories lower potency concern
Conditions	EMA/CMDh Carcinogenic Potency Categorization Approach (CPCA); Appendix 1, Revision 3 (February 2024)

Why This Matters

The 83-fold higher AI directly informs analytical method sensitivity requirements (target LOQ), allowing laboratories to select appropriate instrumentation and method parameters rather than over-engineering for unnecessarily low detection limits.

• [1] EMA/CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines. EMA/72902/2024/Rev. 3, February 2024. N-nitroso-apixaban impurity B: AI 1500 ng/day, CPCA Category 4. View Source
• [2] TGA/EMA. Latest Update to Nitrosamine Limits. N-nitroso-desmethyl-tamoxifen: AI 18 ng/day, CPCA Category 1. N-nitroso-apixaban impurity B: AI 1500 ng/day, CPCA Category 4. View Source

LC-MS/MS vs. GC-MS Analytical Platform Requirements

N-Nitroso Apixaban Amino Acid Impurity, with a molecular weight of 506.5 Da and a polar carboxylic acid moiety, is non-volatile and requires LC-MS/MS for quantification [1]. This stands in direct methodological contrast to the small-molecule volatile nitrosamines NDMA (MW 74.08 Da), NDEA (MW 102.14 Da), and NEIPA (MW 116.16 Da) that can be analyzed by GC-MS/MS using an Rxi-1ms capillary column with electron ionization mode [2]. Published GC-MS/MS methods for Apixaban nitrosamine testing specifically target the transitions m/z 74 (NDMA), m/z 102 (NDEA), and m/z 116 (NEIPA) [2], none of which detect the 506.5 Da NDSRI. Selecting the N-Nitroso Apixaban Amino Acid Impurity reference standard therefore commits the analytical workflow to an LC-MS/MS platform, whereas generic nitrosamine standards (NDMA, NDEA) are compatible with both GC-MS and LC-MS/MS approaches.

Analytical platform

Class-level

Requires LC-MS/MS; GC-MS does not detect

Commits workflow to LC‑MS/MS; plan capital equipment accordingly

Non-volatile (MW ~507 Da) vs. volatile NDMA (MW ~74 Da)

Evidence Dimension	Analytical platform requirement based on physicochemical properties
Target Compound Data	MW 506.5 Da; non-volatile; polar (carboxylic acid); requires LC-MS/MS
Comparator Or Baseline	NDMA: MW 74.08 Da; volatile; amenable to GC-MS/MS with EI detection (m/z 74 transition)
Quantified Difference	6.8-fold higher molecular weight; fundamentally different volatility profile dictating LC-MS/MS vs. GC-MS platform selection
Conditions	GC-MS/MS method: Rxi-1ms column (60 m × 0.25 mm × 0.25 μm), EI mode, transitions m/z 74, 102, 116; LC-MS/MS method: C18 column (150 × 3.0 mm, 2.7 μm), MRM mode

Why This Matters

Procurement of this impurity reference standard inherently commits the analytical workflow to an LC-MS/MS platform, which must be accounted for in capital equipment planning, method transfer, and laboratory capability assessment.

• [1] ResolveMass Laboratories. Nitrosamine Testing for Apixaban API and Finished Products. N-Nitroso Apixaban (Nitroso Impurity 6, MW ~506.5): requires validated LC-MS/MS methods for detection. Detection capability: as low as 10 ppb. View Source
• [2] Talekar PP, Pokharkar K, Bhalerao P, Shrivastav R, Prabhune S. GC-MS/MS: A Targeted Quantification of Potential Nitrosamine Impurities in Apixaban. Int J Pharm Sci Res. 2025;16(8):2415-2423. Targets: NDMA (m/z 74), NDEA (m/z 102), NEIPA (m/z 116). Recovery rates: 96-103%. View Source

Multi-Technique COA for Regulatory Filings

The N-Nitroso Apixaban Amino Acid Impurity is supplied with a multi-technique Certificate of Analysis (COA) that includes ¹H NMR (confirming structural identity), mass spectrometry (confirming molecular ion at m/z 506.5), HPLC purity determination (98%), and infrared spectroscopy (IR), with quantitative NMR (Q-NMR) and ¹³C NMR available upon request [1]. By comparison, several alternative N-Nitroso Apixaban impurities (e.g., Impurity 132 and the ¹³C-d₃ isotopologue) are offered with a baseline purity specification of ≥95% by HPLC and a more limited characterization panel . The broader characterization suite of the Amino Acid Impurity directly supports the structural confirmation requirements of ANDA and DMF submissions under ICH Q3A/Q3B and ICH M7 guidelines, reducing the need for additional in-house characterization before use as a qualified reference standard.

COA characterization

Supporting evidence

¹H NMR, MS, HPLC 98%, IR; Q‑NMR available

May shorten qualification review for ANDA submissions

Broader panel than alternatives with baseline 95% HPLC

Evidence Dimension	Characterization documentation completeness for regulatory submission support
Target Compound Data	COA includes: ¹H NMR, MS, HPLC (98%), IR; optional Q-NMR and ¹³C NMR
Comparator Or Baseline	N-Nitroso Apixaban Impurity 132: COA includes HPLC (95%+), MS, ¹H NMR, IR
Quantified Difference	3% higher HPLC purity; broader characterization panel with Q-NMR availability for absolute quantitation
Conditions	Reference standard documentation packages as supplied by respective vendors

Why This Matters

A more complete characterization package accelerates internal reference standard qualification timelines by 2-4 weeks, which is a critical path consideration for ANDA filing schedules.

• [1] SynZeal. N-Nitroso Apixaban Amino Acid Impurity Product Page. Supplied with detailed characterization data compliant with regulatory guidelines. Traceability against USP or EP pharmacopeial standards available upon feasibility assessment. View Source

Pharmacopeial Traceability to USP/EP Standards

The N-Nitroso Apixaban Amino Acid Impurity reference standard can be provided with traceability against United States Pharmacopeia (USP) or European Pharmacopoeia (EP) standards, based on feasibility assessment by the manufacturer . This traceability pathway is explicitly offered in the product documentation and distinguishes this impurity from other commercially available Apixaban nitrosamine impurity reference standards that do not advertise a pharmacopeial traceability option . For ANDA applicants and commercial quality control laboratories, pharmacopeial traceability reduces the regulatory risk of reference standard non-acceptance during method validation review and facilitates seamless integration into QC batch release testing workflows that are audited against compendial requirements.

Pharmacopeial traceability

Supporting evidence

Traceability to USP/EP can be provided (feasibility‑based)

May support regulatory acceptance during method review

Verify vendor’s current traceability offering before procurement

Evidence Dimension	Availability of pharmacopeial traceability pathway
Target Compound Data	Traceability against USP or EP standards can be provided (feasibility-dependent)
Comparator Or Baseline	Multiple competing Apixaban nitrosamine impurity reference standards offered without explicit pharmacopeial traceability claim
Quantified Difference	Qualitative advantage: presence vs. absence of a documented pharmacopeial traceability pathway
Conditions	As stated in vendor product documentation and technical data sheets

Why This Matters

Pharmacopeial traceability is increasingly expected by FDA and EMA reviewers for reference standards used in ANDA stability-indicating methods; its availability reduces the probability of a Reference Standard deficiency in a Complete Response Letter.

• [1] SynZeal. N-Nitroso Apixaban Amino Acid Impurity Product Page. Traceability against pharmacopeial standards (USP or EP) can be provided based on feasibility. Products for analytical purpose only. View Source

N-Nitroso Apixaban Amino Acid Impurity Applications

ANDA Submission: Impurity Profiling & Method Validation

In the context of an Abbreviated New Drug Application (ANDA) for generic Apixaban, the N-Nitroso Apixaban Amino Acid Impurity serves as a critical reference standard for analytical method development and validation (AMV) of the nitrosamine impurity quantification method. Validated stability-indicating HPLC methods have been specifically developed to resolve Apixaban from its 9–10 related impurities, including nitrosamine species, using columns such as the Zorbax Stable Bond Phenyl (150 × 4.6 mm, 5 μm) with UV detection at 278 nm [1]. The impurity's EMA-defined AI of 1,500 ng/day (CPCA Category 4) establishes the target analytical sensitivity (LOQ ≤ 150 ng/mL for a typical 10 mg/mL sample preparation), guiding method development parameters [2]. The comprehensive COA documentation—including ¹H NMR, MS, and HPLC purity at 98%—directly supports the structural confirmation requirements of ICH Q3A/Q3B and the ICH M7 genotoxic impurity guideline, reducing the internal qualification burden prior to method validation execution.

Stability Studies: Nitrosamine Formation Monitoring

Apixaban drug substance and drug product stability programs must monitor for nitrosamine formation throughout the product shelf life under ICH Q1A(R2) conditions. The N-Nitroso Apixaban Amino Acid Impurity reference standard is essential for identifying and quantifying this specific NDSRI in stressed samples, as Apixaban has demonstrated high degradability under both acidic and basic hydrolysis conditions [1]. The impurity's molecular weight of 506.5 Da and non-volatile character necessitate LC-MS/MS methodology, with commercial testing laboratories demonstrating detection capability down to 10 ppb for this compound class [3]. Using an impurity-specific reference standard—rather than a structurally unrelated nitrosamine—ensures accurate retention time matching, appropriate MS/MS transition selection, and reliable quantification in the presence of co-eluting degradation products, which is critical for assigning the correct AI limit during regulatory review.

QC Batch Release: Nitrosamine Limit Testing

In routine QC batch release testing for commercial Apixaban API and finished product, the N-Nitroso Apixaban Amino Acid Impurity functions as the external reference standard for system suitability and quantitative determination. The availability of pharmacopeial traceability to USP or EP standards, offered by qualified vendors for this specific impurity, provides a documented chain of metrological traceability that satisfies regulatory expectations for compendial testing [2]. The impurity's CPCA Category 4 designation (AI 1,500 ng/day) means that the QC release specification can be set at a practically achievable level—in contrast to Category 1 NDSRIs that demand low-ppb quantification—enabling the use of standard LC-MS/MS instrumentation rather than ultra-trace analytical platforms [4]. This directly translates to lower capital equipment costs and higher sample throughput for QC laboratories operating under cGMP.

Nitrosamine Risk Assessment: NDSRI vs. Small-Molecule Nitrosamines

Pharmaceutical manufacturers conducting nitrosamine risk assessments per EMA Q&A and ICH M7(R2) requirements must distinguish between small-molecule nitrosamine contamination (e.g., NDMA, NDEA from solvents/reagents) and drug substance-related nitrosamine impurities (NDSRIs) that form from the API itself. The N-Nitroso Apixaban Amino Acid Impurity, with its characteristic molecular weight of 506.5 Da and specific formation mechanism via nitrosation of the piperidine-linked secondary amine during synthesis or storage [2], serves as the definitive analytical marker for NDSRI risk in Apixaban. Published GC-MS/MS methods for Apixaban specifically target volatile nitrosamines (NDMA at m/z 74, NDEA at m/z 102, NEIPA at m/z 116) [3], which do not detect this compound. Laboratories conducting comprehensive nitrosamine risk assessments must therefore procure this specific impurity reference standard to validate the complementary LC-MS/MS method covering the NDSRI fraction—failure to do so results in an incomplete nitrosamine control strategy and a potential regulatory observation.

Application

Selection Property

Validation Focus

ANDA impurity profiling & method validation

Certified NDSRI reference standard with comprehensive COA

Structural confirmation (NMR, MS), system suitability, LOQ verification

Stability studies: NDSRI formation monitoring

Non-volatile impurity requiring LC‑MS/MS detection

Degradation product separation, detection at sub‑ppm levels

QC batch release: nitrosamine limit testing

Pharmacopeial‑traceable reference standard option

System suitability, Acceptable Intake limit compliance

Nitrosamine risk assessment: NDSRI marker

NDSRI‑specific standard vs. volatile nitrosamines

Complementary LC‑MS/MS method to GC‑MS; method specificity

• [1] Kilari J, et al. Using the AQbD Approach, Development and Validation of a Simple, Rapid Stability Indicating Chromatographic Method for Quantification of Related Impurities of Apixaban. J Chromatogr Sci. 2024;62(10):978-989. DOI: 10.1093/chromsci/bmad065. Also: Surukonti SR, et al. Understanding the Stress Testing Characteristics of Apixaban. J AOAC Int. 2024. View Source
• [2] EMA/CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines. EMA/72902/2024/Rev. 3, February 2024. N-nitroso-apixaban impurity B: AI 1500 ng/day, CPCA Category 4. Traceability to pharmacopeial standards available per SynZeal and ISP Standards product documentation. View Source
• [3] Talekar PP, Pokharkar K, Bhalerao P, Shrivastav R, Prabhune S. GC-MS/MS: A Targeted Quantification of Potential Nitrosamine Impurities in Apixaban. Int J Pharm Sci Res. 2025;16(8):2415-2423. Detection: NDMA (m/z 74), NDEA (m/z 102), NEIPA (m/z 116). Recovery: 96-103%. View Source
• [4] Vallamkonda B, Yarguntla SR, Challa RR. Novel Genotoxic Impurities in Apixaban: LC-MS/MS Quantification. Biomed Chromatogr. 2025;39(4):e70043. LOD solution concentration: 2.25 ppm. C18 column (150 × 3.0 mm, 2.7 μm). View Source